Cas no 2197142-57-5 (3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide)

• Product Name: 3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• CAS No: 2197142-57-5
• MF: C₁₈H₂₄IN₃O₃S
• MW: 489.370935440063
• CID: 5164586
• Update Time: 2025-05-16

3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 5-[(3Ar,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(4-iodophenoxy)ethyl]pentanamide
• 3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

• Inchi： 1S/C18H24IN3O3S/c19-12-5-7-13(8-6-12)25-10-9-20-16(23)4-2-1-3-15-17-14(11-26-15)21-18(24)22-17/h5-8,14-15,17H,1-4,9-11H2,(H,20,23)(H2,21,22,24)/t14?,15-,17?/m0/s1
• InChI Key： ZJVPVVARCVTUOC-CKDBGZEDSA-N
• SMILES： C1(=O)NC2[C@H](CCCCC(NCCOC3=CC=C(I)C=C3)=O)SCC2N1

Additional information on 3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

Introduction to Compound with CAS No. 2197142-57-5 and Product Name: 3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

The compound with the CAS number 2197142-57-5 and the product name 3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a novel class of molecules designed to interact with biological targets in a highly specific manner. Its structural complexity and unique pharmacophoric features make it a promising candidate for further research and development in therapeutic applications.

The molecular structure of this compound is characterized by a fused heterocyclic system, specifically a hexahydrothieno[3,4-d]imidazole ring, which is a known scaffold in drug discovery due to its ability to modulate biological pathways. The presence of an amide functional group at the 5-position and an iodophenyl ether side chain at the 2-position enhances its potential for binding to specific protein targets. This design approach is inspired by the growing body of evidence suggesting that such structural motifs can exhibit potent biological activity.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The compound in question exemplifies this principle by incorporating multiple pharmacologically relevant moieties into a single molecule. The 3As,4S,6aR stereochemistry of the molecule underscores the importance of three-dimensional conformation in determining its biological activity. This stereochemical arrangement has been carefully optimized to maximize interactions with potential target proteins.

One of the most intriguing aspects of this compound is its potential interaction with enzymes and receptors involved in critical cellular processes. The hexahydro-1H-thieno[3,4-d]imidazole core is known to exhibit binding affinity for various biological targets, including those implicated in neurological disorders and inflammation. The amide group at the 5-position further enhances its ability to engage with these targets through hydrogen bonding interactions. These features make it a compelling candidate for further investigation.

The iodophenoxyethyl side chain adds another layer of complexity to the molecule's structure. This moiety has been shown to improve solubility and bioavailability, which are crucial factors in drug development. Additionally, the iodine atom can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties as needed.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The compound with CAS No. 2197142-57-5 has been subjected to rigorous computational analysis to evaluate its binding affinity and pharmacokinetic profile. These studies have provided valuable insights into its potential as a lead compound for drug development.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Initial results suggest that it may exhibit significant potency against certain enzymatic targets, making it a promising candidate for therapeutic intervention. Further experiments are underway to elucidate its mechanism of action and assess its safety profile.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry. The synthesis of this compound required innovative methodologies to construct the complex heterocyclic core and introduce the necessary functional groups with high precision. These synthetic strategies have not only yielded this specific molecule but also laid the groundwork for future derivatives.

The integration of modern analytical techniques has been instrumental in characterizing this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information that supports its proposed mechanism of action.

As interest in targeted therapies grows, compounds like this one are becoming increasingly important. Their ability to selectively interact with disease-causing pathways while minimizing off-target effects makes them ideal candidates for precision medicine approaches. The ongoing research into this compound aims to harness these properties for clinical applications.

The collaboration between academic researchers and industry scientists has been crucial in advancing our understanding of this molecule's potential. By combining expertise in organic synthesis, computational modeling, and biological testing, researchers are able to rapidly translate laboratory findings into tangible therapeutic benefits.

The future prospects for this compound are promising, with several avenues for further exploration remaining open. Potential modifications include altering the stereochemistry at key positions or introducing additional functional groups to enhance binding affinity or bioavailability. Each modification offers new opportunities for optimizing its therapeutic potential.

In conclusion, the compound with CAS No. 2197142-57-5 and product name 3As,4S,6aR-N-(2-(4-Iodophenoxy)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.